Cas no 1340426-03-0 (5-(2-Methanesulfonylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Methanesulfonylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1340426-03-0
• MF: C₇H₁₀N₂O₅S
• MW: 234.229700565338
• CID: 5149393
• PubChem ID: 64011830
• Update Time: 2023-08-24

5-(2-Methanesulfonylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methanesulfonylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(2-(Methylsulfonyl)propan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(2-methanesulfonylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-[1-methyl-1-(methylsulfonyl)ethyl]-
• 5-(2-Methanesulfonylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C7H10N2O5S/c1-7(2,15(3,12)13)6-8-4(5(10)11)9-14-6/h1-3H3,(H,10,11)
• InChI Key： BNTBFCGZBJYXEL-UHFFFAOYSA-N
• SMILES： S(C)(C(C1=NC(C(=O)O)=NO1)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: -0.2
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles